Cas no 18501-20-7 (1-Hydrazinylpropan-2-ol)

• Product Name: 1-Hydrazinylpropan-2-ol
• CAS No: 18501-20-7
• MF: C₃H₁₀N₂O
• MW: 90.1243004798889
• MDL: MFCD09972046
• CID: 232894
• PubChem ID: 236167
• Update Time: 2025-10-25

1-Hydrazinylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hydrazino-2-propanol
• 1-hydrazino-2-propanol(SALTDATA: FREE)
• 1-Hydrazinopropan-2-ol
• 2-Propanol,1-hydrazinyl-
• 1-hydrazinylpropan-2-ol
• NSC38242
• (RS)-1-hydrazino-2-propanol
• AKOS010106936
• 18501-20-7
• EN300-208494
• 1-Hydrazino-2-propanol, AldrichCPR
• AM803409
• 2-Propanol, 1-hydrazino-
• FT-0763701
• LS-10883
• CS-0036622
• 1-Hydrazino-2-propanol #
• NSC-38242
• 1-hydrazino-propan-2-ol
• SB83794
• 1-hydrazino -2-propanol
• DTXSID10284677
• MFCD09972046
• ALBB-030485
• DA-08954
• 1-Hydrazinylpropan-2-ol

• MDL： MFCD09972046
• Inchi： 1S/C3H10N2O/c1-3(6)2-5-4/h3,5-6H,2,4H2,1H3
• InChI Key： OWXTVVMIMIRMLL-UHFFFAOYSA-N
• SMILES： OC(C)CNN

Computed Properties

• Exact Mass: 90.07930
• Monoisotopic Mass: 90.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 32
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28000
• LogP: -0.07830

1-Hydrazinylpropan-2-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 1-Hydrazinylpropan-2-ol

Chemical Profile of 1-Hydrazinylpropan-2-ol (CAS No. 18501-20-7)

1-Hydrazinylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 18501-20-7, is a significant organic compound with a molecular structure that combines a hydrazine moiety with a propanol backbone. This unique configuration imparts distinctive chemical properties, making it a valuable intermediate in pharmaceutical synthesis and industrial applications. The compound's reactivity stems from the presence of both an amine group and a hydroxyl group, which enable diverse functionalization pathways. In recent years, 1-hydrazinylpropan-2-ol has garnered attention in the field of medicinal chemistry due to its potential in the development of bioactive molecules.

The hydrazine component of 1-hydrazinylpropan-2-ol plays a crucial role in its chemical behavior. Hydrazines are well-known for their ability to participate in condensation reactions with carbonyl compounds, forming hydrazones. This reaction is particularly relevant in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. For instance, studies have demonstrated the utility of 1-hydrazinylpropan-2-ol in constructing imidazole and pyridazine derivatives, which are known for their biological activities ranging from antimicrobial to anticancer properties.

The hydroxyl group in 1-hydrazinylpropan-2-ol further enhances its versatility. It can undergo etherification, esterification, or oxidation reactions, allowing for the creation of more complex molecular architectures. These modifications are essential in drug design, where specific functional groups dictate pharmacokinetic and pharmacodynamic profiles. Recent advancements in green chemistry have also highlighted the importance of utilizing such intermediates to develop sustainable synthetic routes. For example, catalytic hydrogenation of 1-hydrazinylpropan-2-ol derivatives has been explored as an eco-friendly method to produce chiral alcohols without generating hazardous byproducts.

In the pharmaceutical industry, 1-hydrazinylpropan-2-ol has been investigated for its role in antiviral and anti-inflammatory drug development. The compound's ability to form stable complexes with metal ions has led to research into its potential as a prodrug or adjuvant. Metal complexes can enhance drug delivery systems by improving solubility or targeting specificity. Moreover, the hydrazine moiety's reactivity with electrophilic centers makes it a candidate for designing inhibitors targeting enzyme-catalyzed pathways relevant to diseases such as diabetes and cancer. Emerging research suggests that derivatives of 1-hydrazinylpropan-2-ol may exhibit synergistic effects when combined with other therapeutic agents.

The industrial applications of 1-hydrazinylpropan-2-ol extend beyond pharmaceuticals. It serves as a precursor in the synthesis of polymers and specialty chemicals. For instance, its incorporation into polyurethane formulations can enhance material properties such as flexibility and thermal stability. Additionally, the compound's role in organic electronics has not been overlooked. Researchers are exploring its use in conductive polymers and organic light-emitting diodes (OLEDs), where precise molecular architecture is critical for optimal performance.

The safety and handling of 1-hydrazinylpropan-2-ol are paramount due to its reactive nature. While it is not classified as a hazardous substance under standard regulatory frameworks, proper precautions must be taken to prevent unwanted reactions or exposure. Storage conditions should minimize contact with oxidizing agents and moisture, which can lead to decomposition or exothermic reactions. In laboratory settings, personal protective equipment (PPE) such as gloves and safety goggles is essential when working with this compound.

Future research directions for 1-hydrazinylpropan-2-ol include exploring novel synthetic methodologies that improve yield and selectivity while reducing environmental impact. Advances in computational chemistry have enabled the prediction of reaction outcomes with greater accuracy, allowing chemists to design experiments more efficiently. Additionally, bioconjugation techniques involving 1-hydrazinylpropan-2-ol have shown promise in targeted drug delivery systems, where the compound can be linked to biomolecules for site-specific action.

In conclusion, 1-Hydrazinylpropan-2-ol (CAS No. 18501-20-7) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it indispensable in pharmaceutical synthesis, while its industrial applications continue to expand. As research progresses, new methodologies and applications will undoubtedly emerge, further solidifying its importance in modern chemistry.